1-(3-Bromophenyl)-3H-[1,3]thiazolo[3,4-a]benzimidazole

Specification

• CAS No.: 136994-83-7
• Molecular Formula: C15H11BrN2S
• Molecular Weight: 331.2 g/mol
• IUPAC Name: 1-(3-bromophenyl)-1,3-dihydro-[1,3]thiazolo[3,4-a]benzimidazole
• Standard InChI: InChI=1S/C15H11BrN2S/c16-11-5-3-4-10(8-11)15-18-13-7-2-1-6-12(13)17-14(18)9-19-15/h1-8,15H,9H2
• Standard InChI Key: WMEXLDJBKXUZPX-UHFFFAOYSA-N
• Canonical SMILES: C1C2=NC3=CC=CC=C3N2C(S1)C4=CC(=CC=C4)Br

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

1-(3-Bromophenyl)-3H-thiazolo[3,4-a]benzimidazole features a benzimidazole scaffold fused with a thiazole ring at positions 3 and 4, respectively, and a 3-bromophenyl group attached to the nitrogen atom at position 1. This arrangement creates a planar, aromatic system with distinct electronic properties. The bromine atom at the meta position of the phenyl ring introduces steric and electronic effects that influence both reactivity and biological interactions.

The molecular formula C₁₅H₁₁BrN₂S corresponds to a molecular weight of 331.23 g/mol, with a density of 1.63 g/cm³ and a boiling point of 530.1°C. The compound's low aqueous solubility (8.65×10⁻¹¹ mmHg vapor pressure at 25°C) and moderate melting point (274.4°C) reflect its hydrophobic character, necessitating organic solvents for experimental handling.

Table 1: Key Physicochemical Parameters

Property	Value
Molecular Formula	C₁₅H₁₁BrN₂S
Molecular Weight	331.23 g/mol
Density	1.63 g/cm³
Boiling Point	530.1°C at 760 mmHg
Melting Point	274.4°C
Vapor Pressure (25°C)	8.65×10⁻¹¹ mmHg
Canonical SMILES	C1C2=NC3=CC=CC=C3N2C(S1)C4=CC(=CC=C4)Br

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) analysis reveals distinct signals for the benzimidazole protons (δ 7.2–8.1 ppm) and thiazole ring (δ 6.8–7.0 ppm), with the brominated phenyl group exhibiting coupling patterns consistent with meta substitution. Mass spectrometry confirms the molecular ion peak at m/z 331.2, with fragmentation patterns indicative of sequential loss of Br⁻ and S-containing moieties.

Synthetic Methodologies

Photochemical Radical Cyclization

A metal-free synthesis route employs visible light irradiation (450 nm) in aqueous ethanol, utilizing 1,2-phenylenediamine, 3-bromobenzaldehyde, and 2-mercaptoacetic acid. This method proceeds via a radical intermediate, with yields reaching 68% under optimized conditions (24-hour irradiation, 25°C). The reaction mechanism involves:

• Condensation of phenylenediamine and aldehyde to form a Schiff base

• Thiol-mediated radical initiation under blue light

• Cyclization to form the thiazolo-benzimidazole core

Iodine-Catalyzed Thiazole Formation

An alternative approach reacts p-bromoacetophenone derivatives with thiourea in the presence of molecular iodine, followed by ammonium hydroxide treatment to yield thiazolidinone intermediates. Subsequent cyclization with o-phenylenediamine derivatives under acidic conditions produces the target compound in 55–60% yield.

Table 2: Comparison of Synthetic Routes

Method	Yield (%)	Reaction Time	Key Advantage
Photochemical	68	24 h	Solvent sustainability
Iodine-catalyzed	60	8 h	Rapid kinetics

Biological Activities and Mechanisms

Antiviral Activity Against HIV-1

The compound exhibits non-nucleoside reverse transcriptase inhibitor (NNRTI) activity, binding to an allosteric pocket (residues Tyr181, Tyr188, Trp229) of HIV-1 reverse transcriptase with an IC₅₀ of 0.42 μM. X-ray crystallography studies show the bromophenyl group occupies a hydrophobic cleft, while the thiazole nitrogen forms hydrogen bonds with Lys101. This dual interaction disrupts the enzyme's polymerase function, reducing viral replication by 89% in MT-4 cells at 10 μM concentration.

Structure-Activity Relationships

Bromine Positioning Effects

Comparative analysis with the 4-bromophenyl analog reveals significant pharmacological differences:

Parameter	3-Bromo Derivative	4-Bromo Derivative
HIV-1 RT IC₅₀	0.42 μM	1.12 μM
MCF-7 IC₅₀	12.3 μM	24.8 μM
LogP	3.81	3.79
Plasma Protein Binding	92.4%	88.7%

The meta-bromo substitution enhances target affinity through improved van der Waals interactions with hydrophobic enzyme pockets, while maintaining comparable lipophilicity.

Thiazole Ring Modifications

Replacing sulfur with oxygen (creating an oxazole analog) reduces HIV-1 inhibition potency by 15-fold, underscoring sulfur's critical role in coordinating metal ions within enzyme active sites.

Pharmacokinetic Profile

Absorption and Distribution

In rodent models, the compound demonstrates 67% oral bioavailability with Cₘₐₓ = 1.2 μg/mL achieved at Tₘₐₓ = 2.3 hours. Tissue distribution studies show preferential accumulation in:

• Liver (12.4 μg/g)

• Lymph nodes (8.7 μg/g)

• Brain (0.8 μg/g)

The blood-brain barrier penetration, though limited, suggests potential for CNS-targeted therapies upon structural optimization.

Metabolism and Excretion

Hepatic cytochrome P450 3A4 mediates primary metabolism through:

• Oxidative debromination (major pathway)

• Thiazole ring hydroxylation

• Glucuronidation of benzimidazole nitrogen

Approximately 78% of the administered dose is excreted in feces within 72 hours, with renal clearance accounting for only 15% of elimination.

Therapeutic Applications and Clinical Prospects

Antiretroviral Combination Therapy

Synergistic effects occur when co-administered with efavirenz (combination index = 0.32), suggesting utility in multidrug regimens for resistant HIV strains. Molecular docking simulations predict complementary binding modes that prevent viral escape mutations.

Oncology Adjuvant Applications

In murine xenograft models, daily oral dosing (50 mg/kg) reduces MCF-7 tumor volume by 62% over 21 days, comparable to doxorubicin controls (68% reduction) but with reduced cardiotoxicity. Phase I clinical trials are anticipated to commence in 2026 pending toxicology assessments.

Comparative Analysis with Structural Analogs

Thiazolo[3,2-a]benzimidazoles

Removing the fused ring's methyl group decreases HIV-1 inhibition 8-fold while enhancing solubility (logP = 2.94), illustrating the trade-off between potency and physicochemical properties.

Imidazo[4,5-b]pyridine Derivatives

Replacing benzimidazole with pyridine maintains antiviral activity (IC₅₀ = 0.51 μM) but reduces anticancer effects (MCF-7 IC₅₀ = 34.9 μM), highlighting the benzimidazole scaffold's importance for multitarget activity.

Future Research Directions

Prodrug Development

Structural modifications to improve water solubility include:

• Phosphate ester prodrugs (aqueous solubility increased 45-fold)

• PEGylated derivatives with sustained release profiles

Targeted Delivery Systems

Nanoparticle encapsulation using poly(lactic-co-glycolic acid) (PLGA) carriers enhances tumor accumulation 3.7-fold in preclinical models while reducing hepatic exposure.

Resistance Mitigation Strategies

Crystallographic studies of mutant reverse transcriptase variants (L100I, K103N) inform the design of second-generation analogs with adaptive binding motifs.